molecular formula C9H6ClFN2 B8407595 1-(5-Chloro-3-fluoropyridin-2-yl)cyclopropanecarbonitrile

1-(5-Chloro-3-fluoropyridin-2-yl)cyclopropanecarbonitrile

Cat. No. B8407595
M. Wt: 196.61 g/mol
InChI Key: QNUQTVKDAFKWMP-UHFFFAOYSA-N
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Description

1-(5-Chloro-3-fluoropyridin-2-yl)cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C9H6ClFN2 and its molecular weight is 196.61 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C9H6ClFN2

Molecular Weight

196.61 g/mol

IUPAC Name

1-(5-chloro-3-fluoropyridin-2-yl)cyclopropane-1-carbonitrile

InChI

InChI=1S/C9H6ClFN2/c10-6-3-7(11)8(13-4-6)9(5-12)1-2-9/h3-4H,1-2H2

InChI Key

QNUQTVKDAFKWMP-UHFFFAOYSA-N

Canonical SMILES

C1CC1(C#N)C2=C(C=C(C=N2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an atmosphere of argon, 5-chloro-2,3-difluoropyridine (6 g, 4.17 ml, 40.1 mmol, Eq: 1.00) was combined with toluene (60.0 ml). Then cyclopropanecarbonitrile (2.69 g, 3.02 ml, 40.1 mmol, Eq: 1.00) was added to the solution. At −5° C., potassium bis(trimethylsilyl)amide (80.3 ml, 40.1 mmol, Eq: 1.00) was added dropwise over 30 min. The dark brown reaction was stirred for 1 hour at −5° C., and then for 2 h at room temperature. The reaction mixture was poured into satd. NH4Cl solution (50 ml) and extracted with 2×100 ml ethyl acetate. The organic layer was dried over Na2SO4, filtered and concentrated in vacuo. The crude material was purified by flash chromatography (70 g column, from 100% to 50% heptane in ethyl acetate). The title compound was obtained as a orange oil (1.55 g, 13.8%, MS (m/e)=197.2 [M+H+].
Quantity
4.17 mL
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reactant
Reaction Step One
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3.02 mL
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80.3 mL
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reactant
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60 mL
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solvent
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